1,2,4,5-Tetrahydrobenzo[d]oxepine

• CAS RN: 5368-66-1
• Molecular Formula: C10H12O
• Molecular Weight: 148.20 g/mol
• IUPAC Name: 1,2,4,5-tetrahydro-3-benzoxepine
• InChI: InChI=1S/C10H12O/c1-2-4-10-6-8-11-7-5-9(10)3-1/h1-4H,5-8H2
• InChI Key: UFOOGTWMHKEYLV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC2=CC=CC=C21

Description

1,2,4,5-Tetrahydrobenzo[d]oxepine is a chemical compound with the molecular formula C10H12O. It is also known by its IUPAC name, 1,2,4,5-tetrahydro-3-benzoxepine.

Synthesis Analysis

The synthesis of 1,2,4,5-Tetrahydrobenzo[d]oxepine has been reported in several studies. For instance, one study reported the generation of 1,2,4,5-tetrahydrobenzo[d]oxepines through a competitive reaction with enamines bearing methyl or cyclohexyl groups.

Molecular Structure Analysis

The molecular structure of 1,2,4,5-Tetrahydrobenzo[d]oxepine consists of a benzene ring fused with an oxepine ring. The SMILES representation of the molecule is C1COCCC2=CC=CC=C21.

Chemical Reactions Analysis

In a study, it was found that the insertion of an electron withdrawing (or electron donating) group on the catechol modified their relative proportions, so that the reaction became regiospecific. With some aliphatic enamines, a competitive 1,6-Michael addition took place, affording 2-hydroxy-1,2,4,5-tetrahydrobenzo[d]oxepine compounds.

Synthesis routes and methods

Procedure details

Methanesulfonic acid 2-[2-(2-hydroxy-ethyl)-phenyl]-ethyl ester (2.2 g/9.0 mmol) was dissolved in tetrahydrofuran (400 mL). Sodium hydride (540 mg/14.5 mmol) was added (hydrogen evolution) and the reaction allowed to stir at room temperature overnight. The reaction was quenched by the addition of water (10 mL) and the reaction concentrated to a volume of ca. 50 mL by rotary evaporation. The residue was partitioned between water (50 mL) and ethyl ether (50 mL). The aqueous layer was extracted with an additional portion of ethyl ether (50 mL) and the combined organics were washed with brine (100 mL), dried over magnesium sulfate, filtered and concentrated onto silica gel. Column chromatography on silica gel (eluting with 0→50% ethyl acetate/hexanes) afforded 5,6,8,9-Tetrahydro-7-oxa-benzocycloheptene as a colorless oil (240 mg/18%) along with a styrene by-product formed by mesylate elimination (600 mg/45%). Oxapene: 1H NMR (400 MHz, CDCl3) δ 7.11 (m, 4H), 3.80 (m, 4H), 3.00 (m, 4H).